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Compound of Interest

Compound Name: 2,3,6-Trimethylquinoxaline

Cat. No.: B106083 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,3,6-Trimethylquinoxaline. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe management of this

chemical in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
2,3,6-Trimethylquinoxaline is a chemical that requires careful handling due to its potential

health hazards. It is known to cause skin irritation, serious eye irritation, and may lead to

respiratory irritation.[1][2][3] Adherence to proper safety protocols is crucial to minimize

exposure and ensure a safe working environment.

Recommended Personal Protective Equipment (PPE):

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1] A face shield may be necessary for splash protection.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Nitrile rubber gloves are a suitable option.[4] A lab coat or a complete suit protecting against

chemicals should be worn.[4]
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Respiratory Protection: In well-ventilated areas, respiratory protection may not be needed

under normal use.[1] However, if dust is generated or ventilation is inadequate, a

NIOSH/MSHA or European Standard EN 149 approved respirator with a particle filter is

recommended.[1][5]

Quantitative Data Summary
The following table summarizes the key quantitative data for 2,3,6-Trimethylquinoxaline.

Property Value

CAS Number 17635-21-1

Molecular Formula C11H12N2

Molecular Weight 172.23 g/mol

Physical State Solid

Melting Point 91 - 94 °C (195.8 - 201.2 °F)[1]

Boiling Point 278 °C

Flash Point 114 °C

Density 1.084 g/cm³

Data sourced from various chemical suppliers and safety data sheets.

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is essential for laboratory

safety.

Experimental Workflow and Handling Protocol
The following diagram illustrates the standard operating procedure for handling 2,3,6-
Trimethylquinoxaline in a laboratory setting.
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Safe Handling Workflow for 2,3,6-Trimethylquinoxaline

Preparation

Handling and Use

Decontamination and Cleanup

Waste Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set up in a Well-Ventilated Area
(e.g., Fume Hood)

Gather Materials and Chemical

Weigh Solid Chemical

Proceed to Handling

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

After Experiment

Collect Solid Waste in a Labeled Container

Dispose Waste

Collect Liquid Waste in a Labeled Container

Dispose Waste

Remove PPE in Correct Order

Wash Hands Thoroughly Transfer to Approved Hazardous Waste Facility

Click to download full resolution via product page

Safe handling workflow for 2,3,6-Trimethylquinoxaline.
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Step-by-Step Handling Procedures
Preparation:

Always wear the recommended personal protective equipment before handling the

chemical.[1][3]

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[1][5]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Handling:

Avoid direct contact with skin and eyes.[1]

Minimize dust formation when handling the solid form.[1]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials such as oxidizing agents.[1]

Disposal Plan
Waste Collection: All waste materials, including unused chemicals and contaminated items

(e.g., gloves, weighing paper), should be collected in a suitable, closed container labeled for

hazardous waste.[1][6]

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1][2] Do not dispose of down the drain or in regular trash.[6] Contact a licensed

professional waste disposal service to ensure compliance with local, state, and federal

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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